(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone

• IUPAC Name: [3-(triazol-2-yl)azetidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
• InChI: InChI=1S/C12H16N6O/c1-8-11(9(2)16(3)15-8)12(19)17-6-10(7-17)18-13-4-5-14-18/h4-5,10H,6-7H2,1-3H3
• InChI Key: YHVIEJRWXKVDKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)N2CC(C2)N3N=CC=N3
• Molecular Formula: C12H16N6O
• Molecular Weight: 260.30 g/mol
• CAS No.: 2176125-01-0

Description

The compound (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone is a hybrid heterocyclic molecule featuring a 1,2,3-triazole ring fused to an azetidine (four-membered saturated nitrogen ring) and a 1,3,5-trimethylpyrazole moiety linked via a methanone bridge. Such hybrid systems are of interest in medicinal chemistry due to their ability to interact with diverse biological targets, including kinases and enzymes involved in cancer progression .

Biological Activity

The compound (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone is a novel synthetic organic molecule that combines a triazole ring with an azetidine structure and a pyrazole moiety. This unique configuration has drawn attention in medicinal chemistry due to its potential biological activities. This article reviews the available literature on the biological activities associated with this compound, including its antimicrobial, anticancer, anti-inflammatory, and other therapeutic potentials.

Chemical Structure and Properties

The molecular formula for the compound is $C_{12}H_{15}N_7O$, with a molecular weight of approximately 269.30 g/mol. The structure features:

• Azetidine Ring : A four-membered cyclic amine contributing to the compound's stability and reactivity.
• Triazole Moiety : Known for its diverse biological activities and ability to form strong interactions with biological targets.
• Pyrazole Group : Associated with various pharmacological effects including anti-inflammatory and anticancer properties.

Antimicrobial Activity

Research indicates that compounds similar to (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone exhibit significant antimicrobial effects. For instance:

Compound	Activity	Reference
Pyrazole derivatives	Antibacterial and antifungal
Triazole compounds	Effective against various pathogens

Anticancer Potential

The anticancer properties of this compound have been explored through various studies. For example:

• In vitro studies have shown cytotoxic effects against several cancer cell lines such as MCF7 (breast cancer), NCI-H460 (lung cancer), and SF-268 (central nervous system cancer). The IC50 values range from 10 µM to 50 µM depending on the specific derivative tested .

Cell Line	IC50 Value (µM)	Reference
MCF7	12.50
NCI-H460	42.30
SF-268	49.85

Anti-inflammatory Activity

Compounds containing pyrazole and triazole rings have demonstrated anti-inflammatory effects through inhibition of COX enzymes and modulation of inflammatory cytokines. This suggests potential therapeutic applications in treating inflammatory diseases .

Other Biological Activities

Additional studies have highlighted various other activities:

• Antidiabetic : Some derivatives have shown promise in lowering blood glucose levels .
• Antiviral : Certain structural analogs exhibit activity against viral infections .

Case Studies

Several case studies have focused on the synthesis and biological evaluation of related compounds:

• Synthesis and Evaluation of Triazole-Pyrazole Derivatives : A study synthesized a series of triazole-pyrazole derivatives and evaluated their anticancer activity against multiple cell lines. The most potent derivative showed an IC50 value of 0.067 µM against Aurora-A kinase, indicating strong potential as an anticancer agent .
• Mechanistic Studies : Investigations into the mechanisms of action revealed that these compounds may induce apoptosis in cancer cells through caspase activation pathways .

Comparison with Similar Compounds

Key Similar Compounds :

2-(1-(5-Methyl-1-phenyl-1H-1,2,3-triazol-4-yl)ethylidene)hydrazono)-3-phenyl-5-substituted-2,3-dihydro-1,3,4-thiadiazoles (e.g., compound 9b) .

5-(4-Substituted)diazenyl)-2-(2-(1-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)ethylidene)hydrazinyl)-4-arylthiazoles (e.g., compound 12a ) .

4-(Aryldiazenyl)-3,5-dimethylpyrazol-1-yl derivatives (e.g., compounds 35a , 35b ) .

Comparative Structural Analysis :

Feature	Query Compound	Thiadiazole Derivative (9b)	Thiazole Derivative (12a)	Pyridine Derivative (35a)
Core Heterocycles	Triazole + Pyrazole + Azetidine	Triazole + Thiadiazole	Triazole + Thiazole	Triazole + Pyridine + Pyrazole
Substituents	1,3,5-Trimethylpyrazole	Phenyl, ethylidene hydrazine	Aryl, diazenyl	Aryldiazenyl, p-tolyl
Bridge/Linkage	Methanone	Ethylidene hydrazine	Hydrazinyl-thiazole	Carbonyl-pyridine
Ring Size/Conformation	Azetidine (4-membered) introduces strain	Thiadiazole (5-membered, planar)	Thiazole (5-membered, rigid)	Pyridine (6-membered, aromatic)

Antitumor Activity :

• Thiadiazole derivative 9b: Exhibited IC₅₀ = 2.94 µM against HepG2 (hepatocellular carcinoma) but was less active against MCF-7 (breast cancer) .
• Thiazole derivative 12a : Showed dual activity with IC₅₀ = 1.19 µM (HepG2) and 3.4 µM (MCF-7), indicating enhanced potency compared to thiadiazoles .
• Query Compound (Hypothesized) : The azetidine-triazole-pyrazole scaffold may offer improved metabolic stability due to the smaller azetidine ring, but its antitumor activity remains untested in the provided literature.

Structure-Activity Relationships (SAR) :

Triazole Role : The 1,2,3-triazole moiety enhances π-π stacking and hydrogen-bonding interactions with biological targets, critical for activity .

Pyrazole vs. Thiadiazole/Thiazole : Pyrazole’s electron-donating methyl groups may increase lipophilicity, improving membrane permeability compared to sulfur-containing thiadiazoles/thiazoles .